3-(Bromomethyl)-5-nitrobenzonitrile
Cat. No. B8375786
M. Wt: 241.04 g/mol
InChI Key: YNLYYMGYADSKPU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08080568B1
Procedure details
To a stirred mixture of 3-(bromomethyl)-5-nitrobenzonitrile (1.50 g, 6.22 mmol) (prepared according to the method described in J. Org. Chem. 55: 1040-1043 (1990)) and dimethylamine hydrochloride (1.01 g, 12.44 mmol) in CH2Cl2 (15 mL) was added triethylamine (1.88 g, 18.66 mmol) dropwise at 0° C. The resulting mixture was stirred at room temperature for 3 h and evaporated to dryness under reduced pressure. The residue was diluted with water (15 mL) and extracted with EtOAc (3×50 mL). The EtOAc solution was dried over anhydrous Na2SO4, filtered, and evaporated to dryness under reduced pressure. The residue was purified by MPLC on silica gel using a mixture of EtOAc and hexane as eluent to give 3-((dimethylamino)methyl)-5-nitrobenzonitrile (1.10 g, 87%) as a viscous liquid. 1H NMR (400 MHz, CDCl3): δ 8.45 (s, 1 H), 8.40 (d, 1H, J=1.6 Hz), 8.01 (s, 1H), 3.59 (s, 2H), 2.30 (s, 6H).
Yield
87%
Identifiers
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REACTION_CXSMILES
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Br[CH2:2][C:3]1[CH:4]=[C:5]([CH:8]=[C:9]([N+:11]([O-:13])=[O:12])[CH:10]=1)[C:6]#[N:7].Cl.[CH3:15][NH:16][CH3:17].C(N(CC)CC)C>C(Cl)Cl>[CH3:15][N:16]([CH2:2][C:3]1[CH:4]=[C:5]([CH:8]=[C:9]([N+:11]([O-:13])=[O:12])[CH:10]=1)[C:6]#[N:7])[CH3:17] |f:1.2|
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Inputs
Step One
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Name
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Quantity
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1.5 g
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Type
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reactant
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Smiles
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BrCC=1C=C(C#N)C=C(C1)[N+](=O)[O-]
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Step Two
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Name
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|
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Quantity
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1.01 g
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Type
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reactant
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Smiles
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Cl.CNC
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|
Name
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Quantity
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1.88 g
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Name
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|
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Quantity
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15 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The resulting mixture was stirred at room temperature for 3 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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prepared
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CUSTOM
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Type
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CUSTOM
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|
Details
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evaporated to dryness under reduced pressure
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ADDITION
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Type
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ADDITION
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|
Details
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The residue was diluted with water (15 mL)
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with EtOAc (3×50 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The EtOAc solution was dried over anhydrous Na2SO4
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CUSTOM
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Type
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CUSTOM
|
|
Details
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evaporated to dryness under reduced pressure
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CUSTOM
|
Type
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CUSTOM
|
|
Details
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The residue was purified by MPLC on silica gel using
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ADDITION
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Type
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ADDITION
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|
Details
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a mixture of EtOAc and hexane as eluent
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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|
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Type
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product
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Smiles
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CN(C)CC=1C=C(C#N)C=C(C1)[N+](=O)[O-]
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.1 g | |
| YIELD: PERCENTYIELD | 87% | |
| YIELD: CALCULATEDPERCENTYIELD | 86.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
